Cas no 40769-81-1 (1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione)

• Product Name: 1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione
• CAS No: 40769-81-1
• MF: C₅H₄N₄O₂
• MW: 152.110859870911
• MDL: MFCD16620660
• CID: 327099
• PubChem ID: 21780898
• Update Time: 2025-04-19

1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione
• 1,4-DIHYDRO-PYRAZOLO(4,3-D)PYRIMIDINE-5,7-DIONE
• 1,4-Dihydro-pyrazolo[4,3-d]pyrimidin-5,7-dion
• 1,4-dihydro-pyrazolo[4,3-d]pyrimidine-5,7-dione
• pyrazolo[4,3-d]pyrimidine-5,7(1H)-dione
• Pyrazolo[4,3-d]pyrimidine-5,7-dione
• 1H-PYRAZOLO[4,3-D]PYRIMIDINE-5,7-DIOL
• 1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione
• 2h-pyrazolo[4,3-d]pyrimidine-5,7(4h,6h)-dione
• 9881AH
• AB07081
• FCH1600673
• AK157586
• AX8291659
• 1,4-Dihydro-pyrazolo4,3-dpyrimidine-5,7-dione
• 1,4-dihydropyrazolo[4,3-d]pyrimidine-5,7-d
• 135787-29-0
• AS-36555
• 135787-30-3
• 5H-Pyrazolo[4,3-d]pyrimidin-5-one, 1,4-dihydro-7-hydroxy-
• F77597
• DTXSID90617949
• AKOS006275323
• SCHEMBL10737314
• 135787-31-4
• MFCD16620660
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,6-dihydro-5-hydroxy-
• CS-0052556
• AKOS024262203
• MFCD00778717
• 1,4-dihydropyrazolo[4,3-d]pyrimidine-5,7-dione
• 40769-81-1
• SCHEMBL3320036
• P11902
• AB92493
• SY098011
• 7-hydroxy-1H,6H-pyrazolo[4,3-d]pyrimidin-5-one
• DB-349756
• 1061224-66-5
• 2H,4H,6H-PYRAZOLO[4,3-D]PYRIMIDINE-5,7-DIONE
• DB-134863
• 5,7-Dihydroxy-1h-pyrazolo[4,3-d]pyrimidine

• MDL： MFCD16620660
• Inchi： 1S/C5H4N4O2/c10-4-3-2(1-6-9-3)7-5(11)8-4/h1H,(H,6,9)(H2,7,8,10,11)
• InChI Key： HUUOMBLAKHBLFV-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN2)NC(N1)=O

Computed Properties

• Exact Mass: 152.03300
• Monoisotopic Mass: 152.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9
• XLogP3: -0.9

Experimental Properties

• PSA: 94.40000
• LogP: -1.06050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines